molecular formula C7H15NO5S B8637652 Alanine, 2-methyl-N-(3-sulfopropyl)- CAS No. 819862-76-5

Alanine, 2-methyl-N-(3-sulfopropyl)-

Cat. No.: B8637652
CAS No.: 819862-76-5
M. Wt: 225.27 g/mol
InChI Key: JNZRFFBJVROMMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Alanine, 2-methyl-N-(3-sulfopropyl)- is a useful research compound. Its molecular formula is C7H15NO5S and its molecular weight is 225.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

819862-76-5

Molecular Formula

C7H15NO5S

Molecular Weight

225.27 g/mol

IUPAC Name

2-methyl-2-(3-sulfopropylamino)propanoic acid

InChI

InChI=1S/C7H15NO5S/c1-7(2,6(9)10)8-4-3-5-14(11,12)13/h8H,3-5H2,1-2H3,(H,9,10)(H,11,12,13)

InChI Key

JNZRFFBJVROMMM-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C(=O)O)NCCCS(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a cold (5° C.) mixture of 2-aminoisobutyric acid (2.0 g, 19.4 mmol), NaOH (776 mg, 19.4 mmol) in 1,4-dioxane (10 mL) and water (4 mL) was added via syringe pump (over a 4-hour period), a solution 1,3-propane sultone (2.02 g, 16.2 mmol) in 1,4-dioxane (total: 4 mL). The solution was stirred at room temperature for 2 hours before it was allowed to warm up to room temperature. The reaction mixture was stirred under these conditions overnight. The solvent was evaporated under reduced pressure. The resultant solid material was recrystallized from 5% water/EtOH. The resulting solid was dissolved in water; and the aqueous solution was passed through an ion exchange column (Dowex 50WX 8, 100 g, solvent: water). The solvent was evaporated under reduced pressure. The product was lyophilized to afford Compound DI (880 mg, 28%). 1H NMR (D2O, 500 MHz) 8 ppm 3.00 (t, 2H, J=7.6 Hz), 2.91 (t, 2H, J=7.3 Hz), 2.01 (m, 2H), 1.34 (s, 6H). 13C NMR (D2O, 125 MHz) 8 ppm 176.93, 63.89, 48.13, 42.04, 22.15, 21.86. ES-MS 224 (M−1).
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
776 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
2.02 g
Type
reactant
Reaction Step Two
Quantity
4 mL
Type
solvent
Reaction Step Two

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